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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-1,1-dichloroacetone, also known as 1-bromo-1,1-dichloro-2-propanone, is a
halogenated ketone. It belongs to a class of compounds that are of interest in organic synthesis
and are also recognized as disinfection byproducts (DBPs) in drinking water. This guide
provides a comprehensive overview of its chemical identity, properties, probable synthesis, and
safety considerations. Given the limited availability of specific experimental data for this
compound, information from closely related analogs is included for comparative purposes.

Chemical Identifiers and Properties

1-Bromo-1,1-dichloroacetone is identified by the CAS number 1751-16-2.[1][2] Its chemical
structure and key identifiers are summarized in the tables below.

Table 1: Chemical Identifiers for 1-Bromo-1,1-
dichloroacetone
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Identifier Value

CAS Number 1751-16-2

IUPAC Name 1-bromo-1,1-dichloropropan-2-one[?2]
Molecular Formula CsHsBrClz20[1]

Molecular Weight 205.87 g/mol [1]

Canonical SMILES CC(=0)c(ch(chBr[2]

InChl INChl=1S/C3H3BrCI20/c1-2(7)3(4,5)6/h1H3[2]
InChlKey Not available

Table 2: Comparative Physicochemical Properties

Specific experimental physical properties for 1-Bromo-1,1-dichloroacetone are not readily
available in the literature. The following table presents data for related halogenated acetones to
provide an estimation of its characteristics.

Property 1,1-Dichloroacetone Bromoacetone
CAS Number 513-88-2[3][4] 598-31-2[5]
Molecular Formula C3HaCIl20[4] CsHsBrOJ[5]
Molecular Weight 126.97 g/mol [4] 136.98 g/mol [6]
Boiling Point 117-118 °C[7] 137 °C[5]
Melting Point -94.8 °C[3] -36.5 °C[5]
Density 1.327 g/mL at 25 °C[7] 1.634 g/cm3[5]

] Colorless liquid, turns violet on
Appearance Not available )
standing[6]

Probable Synthesis Methodology
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A specific, detailed experimental protocol for the synthesis of 1-Bromo-1,1-dichloroacetone is
not well-documented in publicly available literature. However, a probable synthetic route can be
inferred from the general methods for the halogenation of ketones. The synthesis would likely
involve the sequential halogenation of acetone, first through chlorination to form a
dichloroacetone intermediate, followed by bromination. The direct halogenation of acetone is
known to be challenging to control and often results in a mixture of mono-, di-, and tri-
halogenated products.

Proposed Experimental Workflow

The following diagram illustrates a logical workflow for the synthesis of 1-Bromo-1,1-
dichloroacetone. This is a generalized protocol based on established methods for acetone
halogenation.
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Probable Synthesis Workflow for 1-Bromo-1,1-dichloroacetone

Preparation

Reagents:
- Chlorinating Agent (e.g., SO2Cl2)
- Brominating Agent (e.g., Br2)
- Acid Catalyst (e.g., HCI)

Start: Acetone

Reaction

y

Step 1: Dichlorination
- React Acetone with Chlorinating Agent
- Acid Catalyst
- Controlled Temperature

i

Step 2: Bromination
- React 1,1-dichloroacetone with Brominating Agent
- Acid Catalyst

Work-up &qurification

Quenching:
- Neutralize with a weak base (e.g., NaHCOs solution)

:

Extraction:
- Extract with an organic solvent (e.g., Dichloromethane)

.

Drying:
- Dry organic layer over anhydrous MgSOa

:

Purification:
- Fractional distillation under reduced pressure

Anavsis
Characterization:
- GC-MS
- NMR Spectroscopy

i

End Product:
1-Bromo-1,1-dichloroacetone

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Bromo-1,1-dichloroacetone.
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Safety and Handling

Specific toxicological data for 1-Bromo-1,1-dichloroacetone, such as LD50 values, are not
readily available. However, based on the data for structurally similar compounds like
bromoacetone and dichloroacetone, it should be handled as a hazardous substance.
Bromoacetone is a known lachrymator and is very toxic by inhalation.[6] Contact with the liquid
can cause painful burns.[6] 1,1-Dichloroacetone is also classified as a hazardous material.

Recommended Safety Protocol

The following diagram outlines a recommended safety protocol for handling 1-Bromo-1,1-
dichloroacetone in a laboratory setting.
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Safety and Handling Protocol for 1-Bromo-1,1-dichloroacetone

Personal Protective Equipment (PPE)

- Chemical resistant gloves (Nitrile or Neoprene)
- Safety goggles and face shield
- Lab coat
- Respiratory protection (use in a fume hood)

Handling Procedures

- Work in a well-ventilated chemical fume hood.
- Avoid inhalation of vapors.
- Avoid contact with skin and eyes.
- Ground all equipment to prevent static discharge.

First Aid Measures

Skin Contact:
- Immediately flush with plenty of water for at least 15 minutes.
- Remove contaminated clothing.
- Seek medical attention.

Eye Contact:
- Immediately flush with plenty of water for at least 15 minutes.
- Seek immediate medical attention.

Inhalation:
- Move to fresh air.
- If not breathing, give artificial respiration.
- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.
- Seek immediate medical attention.

Storage and Disposal

Storage:
- Store in a tightly sealed container in a cool, dry, and well-ventilated area.
- Keep away from incompatible materials (e.g., strong oxidizing agents, bases).

Disposal:
- Dispose of in accordance with local, state, and federal regulations for hazardous waste.

Click to download full resolution via product page

Caption: Recommended safety and handling procedures for 1-Bromo-1,1-dichloroacetone.
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Formation as a Disinfection Byproduct

Halogenated acetones, including brominated and chlorinated species, are known to form as
disinfection byproducts (DBPs) during water treatment processes that use chlorine-based
disinfectants. The formation of these compounds is influenced by the presence of natural
organic matter (NOM) and bromide ions in the source water.[8] Increasing bromide
concentrations in raw water can lead to a shift towards the formation of more brominated DBP
species during chlorination.[8] The general mechanism involves the reaction of chlorine with
bromide to form hypobromous acid, which is a more powerful brominating agent than
hypochlorous acid is a chlorinating agent. These reactive bromine species then react with
organic precursors in the water to form brominated DBPs.

Conclusion

1-Bromo-1,1-dichloroacetone is a halogenated ketone with limited currently available specific
data. Its identity is confirmed with a CAS number and various chemical identifiers. While
detailed experimental protocols and physicochemical properties are yet to be fully documented,
its synthesis can be logically deduced from established halogenation reactions of acetone. Due
to its structural similarity to other toxic halogenated ketones, it must be handled with stringent
safety precautions. Its presence as a potential disinfection byproduct highlights the importance
of understanding the formation of halogenated organic compounds in water treatment. Further
research is needed to fully characterize the properties, reactivity, and toxicological profile of this
compound to support its potential applications in research and to better understand its
environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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